Cas no 2416236-91-2 (3-(2-Aminopropoxy)-2-chlorobenzoic acid)

3-(2-Aminopropoxy)-2-chlorobenzoic acid is a benzoic acid derivative featuring an aminoalkoxy substituent at the 3-position and a chloro group at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its versatile functional groups, which enable further derivatization for drug discovery and development. The presence of both an amine and a carboxylic acid moiety enhances its potential as a building block for synthesizing biologically active molecules, such as enzyme inhibitors or receptor modulators. Its structural features also contribute to improved solubility and reactivity in synthetic applications. The compound is typically handled under controlled conditions to ensure stability and purity.

3-(2-Aminopropoxy)-2-chlorobenzoic acid structure

2416236-91-2 structure

Product Name:3-(2-Aminopropoxy)-2-chlorobenzoic acid

CAS No:2416236-91-2

MF:C₁₀H₁₂ClNO₃

MW:229.660181999207

MDL:MFCD32668586

CID:5683269

PubChem ID:146155641

Update Time:2025-07-31

3-(2-Aminopropoxy)-2-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2416236-91-2
- 3-(2-aminopropoxy)-2-chlorobenzoic acid
- EN300-26571016
- 3-(2-Aminopropoxy)-2-chlorobenzoic acid
- MDL： MFCD32668586
- Inchi： 1S/C10H12ClNO3/c1-6(12)5-15-8-4-2-3-7(9(8)11)10(13)14/h2-4,6H,5,12H2,1H3,(H,13,14)
- InChI Key： ILEKHGHYKPOJNP-UHFFFAOYSA-N
- SMILES： ClC1C(C(=O)O)=CC=CC=1OCC(C)N

Computed Properties

Exact Mass: 229.0505709g/mol
Monoisotopic Mass: 229.0505709g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 72.6Å²

3-(2-Aminopropoxy)-2-chlorobenzoic acid Pricemore >>

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Enamine	EN300-26571016-5g	3-(2-aminopropoxy)-2-chlorobenzoic acid	2416236-91-2	5g	$4930.0	2023-09-14
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Enamine	EN300-26571016-0.25g	3-(2-aminopropoxy)-2-chlorobenzoic acid	2416236-91-2	0.25g	$842.0	2023-09-14
Enamine	EN300-26571016-0.5g	3-(2-aminopropoxy)-2-chlorobenzoic acid	2416236-91-2	0.5g	$1326.0	2023-09-14
Enamine	EN300-26571016-1.0g	3-(2-aminopropoxy)-2-chlorobenzoic acid	2416236-91-2	1g	$1701.0	2023-05-31
Enamine	EN300-26571016-2.5g	3-(2-aminopropoxy)-2-chlorobenzoic acid	2416236-91-2	2.5g	$3332.0	2023-09-14
Enamine	EN300-26571016-5.0g	3-(2-aminopropoxy)-2-chlorobenzoic acid	2416236-91-2	5g	$4930.0	2023-05-31